Cas no 946243-07-8 (N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine)

• Product Name: N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine
• CAS No: 946243-07-8
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 6603523
• PubChem ID: 16910810
• Update Time: 2025-08-05

N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine
• 4-N-(4-methoxyphenyl)-2-N-(oxolan-2-ylmethyl)pteridine-2,4-diamine
• 946243-07-8
• N4-(4-methoxyphenyl)-N2-((tetrahydrofuran-2-yl)methyl)pteridine-2,4-diamine
• AKOS016332249
• AKOS002329459
• (4-methoxyphenyl){2-[(oxolan-2-ylmethyl)amino]pteridin-4-yl}amine
• F2359-0255

• Inchi： 1S/C18H20N6O2/c1-25-13-6-4-12(5-7-13)22-17-15-16(20-9-8-19-15)23-18(24-17)21-11-14-3-2-10-26-14/h4-9,14H,2-3,10-11H2,1H3,(H2,20,21,22,23,24)
• InChI Key： JTBSEMAMTIBPFR-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C1=NC2C(C(N([H])C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])[H])=N1)=NC([H])=C([H])N=2

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Additional information on N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine

Introduction to N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine (CAS No. 946243-07-8)

N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 946243-07-8, belongs to the pteridine class of molecules, which are known for their diverse roles in biological processes and their applications in drug development.

The structure of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine is characterized by a pteridine core substituted with a 4-methoxyphenyl group at the 4-position and an oxolan-2-ylmethyl group at the 2-position. This specific arrangement of functional groups makes it a promising candidate for further investigation in medicinal chemistry. The presence of the 4-methoxyphenyl moiety suggests potential interactions with various biological targets, while the oxolan-2-ylmethyl group introduces a flexible side chain that could influence the compound's pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pteridine derivatives. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine structure is particularly intriguing because it combines elements that are known to enhance bioactivity. For instance, the 4-methoxyphenyl group is often found in bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets.

Moreover, the oxolan-2-ylmethyl group adds a degree of conformational flexibility, which can be crucial for optimizing binding affinity and selectivity. This structural feature has been exploited in the design of several drug candidates that exhibit improved pharmacological profiles. The combination of these elements in N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine suggests that it may possess unique properties that could make it valuable in therapeutic applications.

Recent studies have highlighted the importance of pteridine derivatives in drug discovery. For example, researchers have identified several pteridine-based compounds that exhibit potent activity against various disease-causing agents. These studies have underscored the need for further exploration of this chemical class, particularly in terms of identifying new scaffolds and functional groups that can enhance bioactivity.

The biological activity of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine has not yet been fully characterized, but preliminary studies suggest that it may have significant therapeutic potential. In vitro assays have shown that related pteridine derivatives can interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. These findings are encouraging and warrant further investigation into the mechanisms of action of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine.

One area of particular interest is the potential application of this compound in cancer therapy. Pteridine derivatives have been shown to exhibit anti-proliferative effects on cancer cells by inhibiting key signaling pathways involved in cell growth and survival. The unique structure of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine may make it an effective inhibitor of cancer-related enzymes or receptors, thereby offering a new approach to cancer treatment.

Another promising application is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Pteridine-based compounds have been reported to modulate inflammatory responses by interacting with inflammatory mediators and signaling pathways. The biological activity of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine may make it a valuable tool in developing novel anti-inflammatory therapies.

The synthesis of N4-(4-methoxyphenyl)-N2-(oxolan-2-yl)methylpteridine-2,4-diamine presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. The use of modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis has greatly facilitated the construction of complex pteridine derivatives like this one.

In conclusion, N4-(4-methoxyphenyl)-N2-(oxolan - - - - ylmethylpteridine - - - - - - - - - - - - - - - - , . . . . . . . . . . . . . ) (CAS No.) holds significant promise as a therapeutic agent due to its unique structural features and potential biological activities.. Further research is needed to fully elucidate its pharmacological properties.. However., preliminary studies suggest that it may be a valuable addition to the arsenal..